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Application Notes: Acid Brown 434 on Wool

1. Product Profile Acid Brown 434 is a water-soluble anionic dye belonging to the chemical class of acid

dyes [1]. Its CAS Number is 126851-40-9 [1]. It is designed to form ionic bonds with the amino groups

present in protein fibers like wool [1].

2. Key Properties and Applications This dye is characterized by its good brightness and is suitable for a

range of applications beyond wool, including silk, nylon, paper, and leather [2] [1]. It is known for its high

purity and is available in eco-friendly grades with low heavy metal and salt content [1].

3. Standard Protocol for Wool Dyeing The following table outlines a generalized dyeing workflow for

applying acid dyes to wool. You will need to determine the optimal values for the variable parameters

through laboratory trials.

Parameter
Details / Typical
Range

Notes / Purpose

Dye
Concentration

Variable (e.g., 0.1% -

3% owf)

Start with 1% owf (on weight of fiber); depth of shade is

proportional to dye amount [3].
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Parameter
Details / Typical
Range

Notes / Purpose

pH Control Acidic bath (pH 3-5) Critical for ionic bonding; use acetic acid, formic acid, or

ammonium sulfate [1].

Dyeing
Temperature

Variable; up to 95-

100°C

Temperature gradient is crucial for level dyeing.

Dyeing Time Variable; 30-60 min at

peak temp

Ensure sufficient time for exhaustion and diffusion.

Auxiliary
Chemicals

Leveling agent, wetting

agent

Leveling agent promotes even dye uptake [3].

Liquor Ratio 10:1 to 20:1 Ratio of water volume to wool weight.

After-Treatment Rinsing, possible
soaping

Removes unfixed surface dye to improve fastness [3].

4. Experimental Workflow The diagram below illustrates the critical stages of the wool dyeing process with

Acid Brown 434.
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Acid Brown 434 Wool Dyeing Workflow

Start

Prepare Dye Bath
(pH 3-5, auxiliaries)

Add Acid Brown 434

Introduce Wool Substrate

Heat to 95-100°C
(1-2°C/min)

Hold at Temperature
(30-60 min)

Cool Bath

Rinse

Dry
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Finished Fabric

Click to download full resolution via product page

5. Fastness Testing and Evaluation To ensure product quality, dyed wool should be tested for colorfastness.

The following table summarizes standard test methods and evaluation criteria.

Fastness
Type

Standard Test Method Evaluation Tool Performance Goal

Wash
Fastness

ISO 105-C10, AATCC

61 [4]

Gray Scale for Color Change &

Staining [4]

Grade 4-5 (Excellent)

Light
Fastness

AATCC TM16, ISO

105-B02 [3]

Blue Wool Scale Grade 4-5 (Good to Very

Good)

Rub
Fastness

AATCC TM8, ISO 105-

X12 [3]

Gray Scale for Staining [3] Grade 4-5 (Good to

Excellent)

Gray Scale Interpretation:

Grade 5: Excellent (no change/no staining)

Grade 4: Good
Grade 3: Moderate

Grade 2: Poor
Grade 1: Very Poor [4]

6. Troubleshooting Common Dyeing Issues

Bleeding: Dye leaches out during washing. This can be caused by insufficient rinsing after dyeing
or not using a fixing agent when necessary [3].

Crocking: Color transfers when fabric is rubbed. This is often due to leftover dye molecules on the
fiber surface that have not been properly fixed or removed [3].

Fading: Color depth diminishes over time. Using the wrong dye type for the fiber or exposure to
bleaching agents, heat, or sun can cause this [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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